Cas no 1226453-83-3 (ethyl 3-{[2-(4-methylpiperidine-1-carbonyl)quinolin-4-yl]amino}benzoate)

• Product Name: ethyl 3-{[2-(4-methylpiperidine-1-carbonyl)quinolin-4-yl]amino}benzoate
• CAS No: 1226453-83-3
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 5434200
• PubChem ID: 49673359
• Update Time: 2023-11-20

ethyl 3-{[2-(4-methylpiperidine-1-carbonyl)quinolin-4-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• 1226453-83-3
• ethyl 3-{[2-(4-methylpiperidine-1-carbonyl)quinolin-4-yl]amino}benzoate
• ethyl 3-((2-(4-methylpiperidine-1-carbonyl)quinolin-4-yl)amino)benzoate
• F3222-4842
• AKOS021793099
• ethyl 3-[[2-(4-methylpiperidine-1-carbonyl)quinolin-4-yl]amino]benzoate
• Ethyl 3-[[2-[(4-methyl-1-piperidinyl)carbonyl]-4-quinolinyl]amino]benzoate

• Inchi： 1S/C25H27N3O3/c1-3-31-25(30)18-7-6-8-19(15-18)26-22-16-23(27-21-10-5-4-9-20(21)22)24(29)28-13-11-17(2)12-14-28/h4-10,15-17H,3,11-14H2,1-2H3,(H,26,27)
• InChI Key： NSRKEAIXUNWXMH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(NC2C3C(N=C(C(N4CCC(C)CC4)=O)C=2)=CC=CC=3)=C1

Computed Properties

• Exact Mass: 417.20524173g/mol
• Monoisotopic Mass: 417.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.3±50.0 °C(Predicted)
• pka: 5.24±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides